Cas no 1261760-25-1 (4-(Difluoromethoxy)-2-(difluoromethyl)fluorobenzene)
4-(Difluoromethoxy)-2-(difluoromethyl)fluorobenzene Chemical and Physical Properties
Names and Identifiers
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- 4-(Difluoromethoxy)-2-(difluoromethyl)fluorobenzene
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- Inchi: 1S/C8H5F5O/c9-6-2-1-4(14-8(12)13)3-5(6)7(10)11/h1-3,7-8H
- InChI Key: QWJUBNJVCJKBHH-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C=C1C(F)F)OC(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 175
- XLogP3: 3.6
- Topological Polar Surface Area: 9.2
4-(Difluoromethoxy)-2-(difluoromethyl)fluorobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013004967-250mg |
4-(Difluoromethoxy)-2-(difluoromethyl)fluorobenzene |
1261760-25-1 | 97% | 250mg |
480.00 USD | 2021-07-04 | |
| Alichem | A013004967-500mg |
4-(Difluoromethoxy)-2-(difluoromethyl)fluorobenzene |
1261760-25-1 | 97% | 500mg |
815.00 USD | 2021-07-04 | |
| Alichem | A013004967-1g |
4-(Difluoromethoxy)-2-(difluoromethyl)fluorobenzene |
1261760-25-1 | 97% | 1g |
1,549.60 USD | 2021-07-04 |
4-(Difluoromethoxy)-2-(difluoromethyl)fluorobenzene Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 4-(Difluoromethoxy)-2-(difluoromethyl)fluorobenzene
4-(Difluoromethoxy)-2-(difluoromethyl)fluorobenzene: A Comprehensive Overview
4-(Difluoromethoxy)-2-(difluoromethyl)fluorobenzene (CAS No. 1261760-25-1) is a multifunctional compound with a unique combination of fluorine atoms and methoxy groups, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals. This compound has garnered significant attention in recent years due to its potential applications in drug discovery and development, particularly in the areas of anticancer and antiviral agents.
The molecular structure of 4-(Difluoromethoxy)-2-(difluoromethyl)fluorobenzene is characterized by the presence of difluoromethoxy and difluoromethyl groups, which confer unique chemical properties. These functional groups enhance the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug design. The fluorine atoms also play a crucial role in modulating the biological activity and pharmacokinetic properties of the final products.
Recent studies have highlighted the potential of 4-(Difluoromethoxy)-2-(difluoromethyl)fluorobenzene in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antitumor activity against various cancer cell lines. The researchers found that the difluoromethoxy and difluoromethyl groups significantly enhanced the cytotoxicity and selectivity of the compounds, making them promising candidates for further preclinical evaluation.
In addition to its anticancer properties, 4-(Difluoromethoxy)-2-(difluoromethyl)fluorobenzene has shown promise in the development of antiviral drugs. A research team from the University of California, San Francisco, reported that derivatives of this compound exhibit broad-spectrum antiviral activity against several RNA viruses, including influenza and coronaviruses. The enhanced lipophilicity and metabolic stability provided by the difluoro groups contribute to the improved efficacy and reduced toxicity of these compounds.
The synthetic accessibility of 4-(Difluoromethoxy)-2-(difluoromethyl)fluorobenzene is another factor that has contributed to its popularity in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on a large scale, making it readily available for further experimentation and development. One such method involves the sequential introduction of difluoro groups through selective fluorination reactions, followed by functional group manipulation to achieve the desired molecular structure.
The versatility of 4-(Difluoromethoxy)-2-(difluoromethyl)fluorobenzene extends beyond its use as a pharmaceutical intermediate. It has also found applications in the synthesis of agrochemicals, particularly herbicides and fungicides. The unique combination of fluorine atoms and methoxy groups provides enhanced bioactivity and environmental stability, making these compounds effective against a wide range of pests and diseases.
In conclusion, 4-(Difluoromethoxy)-2-(difluoromethyl)fluorobenzene (CAS No. 1261760-25-1) is a highly versatile compound with significant potential in various fields, including pharmaceuticals and agrochemicals. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize its use, this compound is likely to play an increasingly important role in advancing scientific knowledge and improving human health.
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